Cas no 562792-68-1 (6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

6-(Pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic compound featuring a fused imidazothiazole core substituted with a pyridinyl group and a formyl functional group. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and materials science, where it serves as a key intermediate for the development of bioactive molecules or functional materials. The presence of both nitrogen and sulfur heteroatoms enhances its binding affinity in coordination chemistry, while the aldehyde group offers a reactive site for further derivatization. Its well-defined molecular architecture makes it suitable for targeted synthesis of complex scaffolds with potential pharmacological or optoelectronic properties.

6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde structure

562792-68-1 structure

Product Name:6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

CAS No:562792-68-1

MF:C₁₁H₇N₃OS

MW:229.257780313492

CID:1027996

PubChem ID:3800658

Update Time:2025-08-05

6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(Pyridin-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde
- 6-(4-pyridinyl)Imidazo[2,1-b]thiazole-5-carboxaldehyde
- 6-pyridin-4-ylimidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- 6-(Pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- Imidazo[2,1-b]thiazole-5-carboxaldehyde, 6-(4-pyridinyl)-
- CS-0453630
- DTXSID10396603
- 562792-68-1
- AKOS005145433
- DB-072126
- 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- MDL： MFCD05179478
- Inchi： 1S/C11H7N3OS/c15-7-9-10(8-1-3-12-4-2-8)13-11-14(9)5-6-16-11/h1-7H
- InChI Key： NXCJMMOKFQJPSX-UHFFFAOYSA-N
- SMILES： S1C=CN2C1=NC(C1C=CN=CC=1)=C2C=O

Computed Properties

Exact Mass: 229.03111
Monoisotopic Mass: 229.03098303g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 75.5Å²

Experimental Properties

PSA: 47.26

6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM171934-1g	6-(pyridin-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	562792-68-1	95%	1g	$***	2023-05-30
Alichem	A029187332-1g	6-(Pyridin-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	562792-68-1	95%	1g	$401.76	2023-09-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTQ4822-1G	6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde	562792-68-1	95%	1g	￥ 2,184.00	2023-04-13
Ambeed	A723906-1g	6-(Pyridin-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	562792-68-1	95+%	1g	$383.0	2025-04-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1524297-1g	6-(Pyridin-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	562792-68-1	98%	1g	￥2839.00	2024-05-08

6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles

Additional information on 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

Exploring the Potential of 6-(Pyridin-4-yl)Imidazo[2,1-b][1,3]Thiazole-5-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 562792-68-1, known as 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of imidazo[2,1-b][1,3]thiazole, a heterocyclic structure with unique electronic properties. The presence of a pyridine ring at the 4-position and an aldehyde group at the 5-position introduces intriguing chemical and biological characteristics.

Imidazo[2,1-b][1,3]thiazole is a fused bicyclic system that combines the properties of imidazole and thiazole rings. The fusion of these heterocycles creates a rigid structure with aromaticity and conjugation, making it highly reactive in various chemical reactions. The substitution pattern in 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde further enhances its reactivity and selectivity. Recent studies have highlighted its potential as a building block in drug design due to its ability to form stable complexes with metal ions and its role in catalytic processes.

The synthesis of 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde involves a multi-step process that includes cyclization reactions and functional group transformations. Researchers have optimized these steps to achieve high yields and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

From a pharmacological perspective, 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde has shown promising activity in several bioassays. Its ability to inhibit key enzymes involved in inflammatory pathways suggests potential applications in anti-inflammatory drug development. Additionally, studies have demonstrated its cytotoxic effects on cancer cell lines, indicating its role as a lead compound for anticancer therapies.

The aldehyde group in 6-(pyridin-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde plays a crucial role in its reactivity. It can undergo various condensation reactions to form imines or other derivatives. These derivatives have been explored for their potential use in materials science and sensor technology. For example, imine-based materials derived from this compound exhibit excellent conductivity and stability under harsh conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 6-(pyridin-4-yli)midazo[2,1-b][1,3]thiazole-5-carbaldehyde. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals and reactivity patterns. These findings are instrumental in predicting its behavior in complex chemical environments and designing novel synthetic routes.

In conclusion, 6-(pyridin-4-yli)midazo[2,b][l,l]thiazole-s-carbaldehyde (CAS No. 562792-s8-s) stands out as a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers exploring new drug candidates and advanced materials.